2-{[(3-Cyanophenyl)methyl]amino}acetic acid hydrochloride

• IUPAC Name: 2-[(3-cyanophenyl)methylamino]acetic acid;hydrochloride
• InChI: InChI=1S/C10H10N2O2.ClH/c11-5-8-2-1-3-9(4-8)6-12-7-10(13)14;/h1-4,12H,6-7H2,(H,13,14);1H
• InChI Key: LTFDOVBYPGOBNP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C#N)CNCC(=O)O.Cl
• Molecular Formula: C10H11ClN2O2
• Molecular Weight: 226.66 g/mol

Description

“2-{[(3-Cyanophenyl)methyl]amino}acetic acid hydrochloride” is a chemical compound with the CAS Number: 1375474-13-7. It has a molecular weight of 226.66. The IUPAC name for this compound is [(3-cyanobenzyl)amino]acetic acid hydrochloride.

Molecular Structure Analysis

The InChI code for “2-{[(3-Cyanophenyl)methyl]amino}acetic acid hydrochloride” is 1S/C10H10N2O2.ClH/c11-5-8-2-1-3-9(4-8)6-12-7-10(13)14;/h1-4,12H,6-7H2,(H,13,14);1H. This code provides a detailed description of the molecule’s structure, including the positions of the cyanophenyl, methyl, amino, and acetic acid groups.

Physical And Chemical Properties Analysis

“2-{[(3-Cyanophenyl)methyl]amino}acetic acid hydrochloride” is a powder that is stored at room temperature.

Scientific Research Applications

• Specific Scientific Field : Organic Chemistry, specifically Heterocyclic Synthesis.
• Summary of the Application : N-cyanoacetamides, such as “2-{[(3-Cyanophenyl)methyl]amino}acetic acid hydrochloride”, are considered one of the most important precursors for heterocyclic synthesis. They are extensively utilized as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds.
• Methods of Application or Experimental Procedures : The synthesis of cyanoacetamides may be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives. For example, the direct treatment of different amines with methyl cyanoacetate without solvent at room temperature afforded the target N-substituted cyanoacetamide compounds.
• Results or Outcomes : The diverse biological activities reported for many derivatives of cyanoacetamide have drawn the attention of biochemists in the last decade. The main objective of the present survey is to provide a comprehensive account of the synthetic utility of N-aryl and/or heteryl cyanoacetamides in building various organic heterocycles, and to highlight their potential in evolving better chemotherapeutic agents.

Safety And Hazards

The compound has been classified with the GHS07 pictogram, indicating that it can cause certain health hazards. The hazard statements associated with this compound are H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.